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Compound of Interest

Compound Name: Phenanthrene-[U-13C]

Cat. No.: B1146099

An In-depth Technical Guide to Phenanthrene-
[U-13C]

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Phenanthrene-[U-13C], a stable isotope-labeled version of the polycyclic
aromatic hydrocarbon (PAH) phenanthrene. This document is intended to be a valuable
resource for researchers and professionals utilizing this compound in a variety of scientific
applications, including environmental fate analysis, metabolic studies, and as an internal
standard in quantitative analysis.

Core Physical and Chemical Properties

Phenanthrene-[U-13C] is a form of phenanthrene where all fourteen carbon atoms are the
13C isotope. This uniform labeling provides a distinct mass signature, making it an invaluable
tool for tracing and quantification in complex matrices. While some physical properties of the
uniformly labeled phenanthrene have been experimentally determined, many are expected to
be very similar to its unlabeled counterpart.

Table 1: Physical and Chemical Properties of Phenanthrene and Phenanthrene-[U-13C]
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Value (Unlabeled

Value

Property (Phenanthrene-[U- Citations
Phenanthrene)
13C])
Molecular Formula C14H10 [13C]14H10
Molecular Weight 178.23 g/mol 192.11 g/mol
Colorless, crystal-like ] ) )
Appearance ) White crystalline solid
solid
Melting Point 98-100 °C 98-99 °C
Not experimentally
determined, but
Boiling Point 340 °C expected to be very

similar to unlabeled

phenanthrene.

Solubility in Water

1.1 mg/L at 25 °C

Not experimentally
determined, but
expected to be very
similar to unlabeled

phenanthrene.

Solubility in Organic

Soluble in toluene,
carbon tetrachloride,

ether, chloroform,

Soluble in ethanol,
DMSO, and

[2]

Solvents dimethylformamide

acetic acid, and
(DMF).
benzene.[1]
Stable under normal
conditions. Expected to have
. Combustible. similar stability to

Stability ) ] [3]
Incompatible with unlabeled
strong oxidizing phenanthrene.
agents.

Spectroscopic Data
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Spectroscopic analysis is critical for confirming the identity and purity of Phenanthrene-[U-

13C]. The uniform 13C labeling significantly alters the 13C NMR and mass spectra compared

to the unlabeled compound.

Table 2: Key Spectroscopic Data for Phenanthrene-[U-13C]

Spectroscopic Technique

Key Data

Citations

Mass Spectrometry (GC-EIMS)

m/z 192 (M+, 100%)

UV-Vis (in ethanol)

Amax: 250.0, 274.0, 292.0 nm

13C NMR

Due to uniform labeling, the
spectrum will exhibit complex
13C-13C coupling patterns,
resulting in multiplets for each
carbon signal, a significant
difference from the singlet
pattern of unlabeled
phenanthrene in a proton-
decoupled spectrum. Specific
chemical shifts are expected to
be very similar to unlabeled

phenanthrene.

Infrared (IR) Spectroscopy

The C-C stretching and
bending vibrations will be
shifted to lower wavenumbers
compared to unlabeled
phenanthrene due to the

heavier 13C isotope.

Experimental Protocols

The following are generalized protocols for the characterization and use of Phenanthrene-[U-

13C]. Researchers should adapt these methods based on their specific instrumentation and

experimental goals.
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Purity Assessment using Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To determine the chemical and isotopic purity of Phenanthrene-[U-13C].
Methodology:

o Sample Preparation: Prepare a dilute solution of Phenanthrene-[U-13C] in a high-purity
solvent such as dichloromethane or hexane.

o GC Separation: Inject the sample into a GC system equipped with a suitable capillary
column (e.g., a non-polar or semi-polar column like a DB-5ms). A typical temperature
program would start at a low temperature (e.g., 60°C) and ramp up to a high temperature
(e.g., 300°C) to ensure the elution of phenanthrene.

o MS Detection: The GC is coupled to a mass spectrometer operating in electron ionization
(El) mode. Acquire mass spectra over a relevant m/z range (e.g., 50-300 amu).

o Data Analysis:

o Chemical Purity: Examine the total ion chromatogram (TIC) for any peaks other than the
main Phenanthrene-[U-13C] peak. The area percentage of the main peak relative to all
peaks provides an estimate of chemical purity.

o Isotopic Purity: Analyze the mass spectrum of the main peak. The molecular ion (M+)
should be at m/z 192. The relative abundances of ions at lower m/z values (e.g., m/z 191,
190, etc.) can be used to assess the isotopic enrichment.

Structural Confirmation by 13C Nuclear Magnetic
Resonance (NMR) Spectroscopy

Objective: To confirm the carbon skeleton and the uniform incorporation of 13C.
Methodology:

o Sample Preparation: Dissolve a sufficient amount of Phenanthrene-[U-13C] in a deuterated
solvent (e.g., CDCI3, DMSO-d6).
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* NMR Acquisition: Acquire a 13C NMR spectrum on a high-field NMR spectrometer. Due to
the extensive 13C-13C coupling, a simple proton-decoupled 13C spectrum will be complex.
Advanced NMR techniques, such as 2D INADEQUATE (Incredible Natural Abundance
DoublE QUANntum Transfer Experiment), may be necessary to trace out the carbon-carbon
connectivity and confirm the uniform labeling pattern.

o Data Analysis: The chemical shifts of the carbon signals should correspond to those of
unlabeled phenanthrene. The key difference will be the splitting of each signal into a complex
multiplet due to one-bond and long-range 13C-13C couplings.

Applications and Experimental Workflow

Phenanthrene-[U-13C] is primarily used as a tracer in environmental fate and metabolism
studies and as an internal standard for the quantification of unlabeled phenanthrene and its
metabolites.

Use as an Internal Standard in Environmental Sample
Analysis

The following diagram illustrates a typical workflow for the analysis of phenanthrene in an
environmental sample (e.g., soil, water) using Phenanthrene-[U-13C] as an internal standard.

Caption: Workflow for quantitative analysis of phenanthrene.

Chemical Reactivity and Stability

The chemical reactivity of Phenanthrene-[U-13C] is expected to be nearly identical to that of
unlabeled phenanthrene. The substitution of 12C with 13C is not expected to significantly alter
the electronic properties of the molecule, and therefore its participation in chemical reactions
should be the same. Key reactions of the phenanthrene core typically occur at the 9 and 10
positions.

Isotopic labeling with 13C provides high stability, as there is no radioactive decay. For long-
term storage, it is recommended to store the compound in a cool, dark place, protected from
light and strong oxidizing agents, similar to its unlabeled counterpart.[3] Solutions of PAHs in
organic solvents may degrade over time, especially when exposed to light.[4]
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Isotopic Effects

While the chemical properties are very similar, a kinetic isotope effect (KIE) may be observed in
reactions where a C-C or C-H bond involving one of the labeled carbon atoms is broken in the
rate-determining step. The C-13C bond is slightly stronger than the C-12C bond, which can
lead to a slightly slower reaction rate. This effect is generally small for 13C but can be
significant in mechanistic studies. For its use as an internal standard in mass spectrometry-
based quantification, the KIE is generally negligible as the molecule is not undergoing a
chemical reaction during the analysis.

This technical guide provides a foundational understanding of the properties and applications
of Phenanthrene-[U-13C]. For specific experimental applications, it is recommended to consult
the relevant scientific literature and perform appropriate validation studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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